
A Comprehensive Technical Guide to 11-
Aminoundecanoic Acid: History, Discovery, and

Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B556864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
11-Aminoundecanoic acid, a foundational monomer for the high-performance bioplastic

Nylon-11, has a rich history rooted in the pioneering era of polymer chemistry. Derived primarily

from castor oil, its synthesis represents a significant achievement in the utilization of renewable

resources for advanced materials. This technical guide provides an in-depth exploration of the

history, discovery, and detailed synthetic pathways of 11-aminoundecanoic acid, along with

its polymerization into Nylon-11. The document includes a compilation of quantitative data,

detailed experimental protocols based on available literature, and visualizations of the chemical

processes to serve as a valuable resource for researchers and professionals in the field.

Introduction
11-Aminoundecanoic acid (11-AUA) is a bifunctional molecule containing both a terminal

amine and a terminal carboxylic acid group, making it an ideal monomer for polycondensation

reactions. Its most significant application is in the production of Polyamide 11, or Nylon-11, a

versatile engineering thermoplastic known for its excellent mechanical properties, chemical

resistance, and low moisture absorption.[1][2] The synthesis of 11-AUA is a multi-step process

that begins with ricinoleic acid, the primary component of castor oil.[1][3] This bio-based origin

makes Nylon-11 a more sustainable alternative to petroleum-derived polyamides.[4]
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History and Discovery
The journey of 11-aminoundecanoic acid and Nylon-11 began in the late 1930s, inspired by

the groundbreaking work of Wallace Carothers at DuPont on polyamides like Nylon 6,6.[1]

1938: The concept of Nylon-11 was first proposed by Joseph Zeltner, a research director at

Thann & Mulhouse.[1]

1940: The first successful synthesis of 11-aminoundecanoic acid was achieved by Michel

Genas and Marcel Kastner, colleagues of Zeltner at Thann & Mulhouse.[1]

1944: Marcel Kastner significantly improved the monomer synthesis process.[1]

1947: The first patents for Nylon-11 were filed.[1]

1950: The first thread of Nylon-11 was produced.[1]

1955: Full-scale industrial production of 11-aminoundecanoic acid and Nylon-11

commenced at the Marseilles facility of the company that would later become Arkema, which

remains the primary producer.[1]

Physicochemical Properties
11-Aminoundecanoic Acid
11-aminoundecanoic acid is a white crystalline solid at room temperature.[4][5] Its key

physical and chemical properties are summarized in the table below.
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Property Value References

IUPAC Name 11-aminoundecanoic acid [5]

CAS Number 2432-99-7 [4]

Molecular Formula C₁₁H₂₃NO₂ [4][5]

Molar Mass 201.31 g/mol [5]

Melting Point 188–191 °C (370–376 °F) [4]

Boiling Point 480.11 °C (calculated) [6]

Density 1.1720 g/cm³ [4]

Water Solubility
pH dependent; max 3.2 g/L at

25°C and pH ≥ 4
[6]

pKa (amine) 11.15 [6]

pKa (carboxylate) 4.55 [6]

Nylon-11
Nylon-11 is a semi-crystalline polyamide with a range of desirable properties for various

industrial applications.[1]

Property Value References

Density 1.04-1.05 g/cm³ [7]

Melting Point 185-190 °C [7]

Tensile Strength 47-58 MPa [7]

Elongation at Break 300-350% [7]

Water Absorption (at

saturation)
~2.5% [8]

Heat Deflection Temperature ~300 °F (~149 °C)
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Synthesis of 11-Aminoundecanoic Acid from Castor
Oil
The industrial synthesis of 11-aminoundecanoic acid is a multi-step process that originates

from castor oil, of which approximately 90% is the triglyceride of ricinoleic acid.[1][2] The overall

process flow is depicted in the following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nylon_11
https://en.wikipedia.org/wiki/11-Aminoundecanoic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Castor Oil (Triglyceride of Ricinoleic Acid)

Transesterification

Methanol

Methyl Ricinoleate Glycerol

Pyrolysis (Steam Cracking)

Heptaldehyde Methyl Undecylenate

Hydrolysis

10-Undecenoic Acid

Hydrobromination

Hydrogen Bromide

11-Bromoundecanoic Acid

Amination (Ammonolysis)

Ammonia

11-Aminoundecanoic Acid
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n H₂N-(CH₂)₁₀-COOH
(11-Aminoundecanoic Acid)

Polycondensation

H-[NH-(CH₂)₁₀-CO]ₙ-OH
(Nylon-11) (n-1) H₂O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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